Cas no 1314649-40-5 (1-(2,6-dimethylphenyl)cyclopropane-1-carboxylic acid)

• Product Name: 1-(2,6-dimethylphenyl)cyclopropane-1-carboxylic acid
• CAS No: 1314649-40-5
• MF: C₁₂H₁₄O₂
• MW: 190.238363742828
• CID: 5998010
• PubChem ID: 129920010
• Update Time: 2025-05-24

1-(2,6-dimethylphenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-dimethylphenyl)cyclopropane-1-carboxylic acid
• 1-(2,6-dimethylphenyl)cyclopropane-1-carboxylic acid
• Cyclopropanecarboxylic acid, 1-(2,6-dimethylphenyl)-
• 1314649-40-5
• EN300-1831183

• Inchi： 1S/C12H14O2/c1-8-4-3-5-9(2)10(8)12(6-7-12)11(13)14/h3-5H,6-7H2,1-2H3,(H,13,14)
• InChI Key： XXDNMGAWWCUERA-UHFFFAOYSA-N
• SMILES： C1(C2=C(C)C=CC=C2C)(C(O)=O)CC1

Computed Properties

• Exact Mass: 190.099379685g/mol
• Monoisotopic Mass: 190.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.184±0.06 g/cm3(Predicted)
• Boiling Point: 333.1±21.0 °C(Predicted)
• pka: 4.31±0.20(Predicted)

Additional information on 1-(2,6-dimethylphenyl)cyclopropane-1-carboxylic acid

1-(2,6-Dimethylphenyl)cyclopropane-1-carboxylic Acid: A Comprehensive Overview

1-(2,6-Dimethylphenyl)cyclopropane-1-carboxylic acid is a compound with the CAS number 1314649-40-5, which has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structure, combining a cyclopropane ring with a substituted phenyl group and a carboxylic acid functional group. The molecule's structure contributes to its versatile properties, making it a subject of interest for researchers exploring its potential applications in drug discovery, polymer synthesis, and advanced materials.

The cyclopropane ring in this compound is a key structural feature, known for its high strain energy and reactivity. This makes 1-(2,6-dimethylphenyl)cyclopropane-1-carboxylic acid a valuable model compound for studying strained ring systems in organic chemistry. Recent studies have highlighted the role of cyclopropane-containing compounds in medicinal chemistry, particularly in the development of bioactive molecules with novel pharmacological profiles.

The substituted phenyl group (specifically the 2,6-dimethylphenyl group) adds another layer of complexity to this compound's structure. The methyl groups at positions 2 and 6 on the phenyl ring introduce steric effects and electronic modifications that can influence the compound's reactivity and stability. This makes 1-(2,6-dimethylphenyl)cyclopropane-1-carboxylic acid a promising candidate for exploring how substituents on aromatic rings affect the properties of cyclopropane-containing compounds.

The carboxylic acid functional group present in this molecule is another critical feature. Carboxylic acids are versatile functional groups that can participate in various chemical reactions, including esterification, amidation, and polymerization. In recent research, carboxylic acid-containing compounds have been explored for their potential in synthesizing biodegradable polymers and advanced materials with tailored properties.

Recent advancements in synthetic chemistry have enabled more efficient methods for synthesizing 1-(2,6-dimethylphenyl)cyclopropane-1-carboxylic acid. These methods often involve catalytic processes or novel coupling reactions that enhance yield and selectivity. For instance, researchers have employed transition metal catalysts to facilitate the formation of the cyclopropane ring under mild conditions. Such innovations not only improve the synthesis of this compound but also pave the way for the development of related compounds with similar structural motifs.

In terms of applications, 1-(2,6-dimethylphenyl)cyclopropane-1-carboxylic acid has shown potential in several areas. In drug discovery, its unique structure may allow it to act as a scaffold for designing bioactive molecules with specific pharmacological properties. In materials science, its functional groups make it a candidate for synthesizing advanced polymers or hybrid materials with tailored mechanical and thermal properties.

Moreover, recent studies have explored the use of this compound in green chemistry initiatives. Its carboxylic acid group can be utilized in eco-friendly reactions that minimize waste and reduce environmental impact. For example, researchers have investigated its role in synthesizing biodegradable polymers from renewable resources.

The stability and reactivity of 1-(2,6-dimethylphenyl)cyclopropane-1-carboxylic acid under various conditions have also been studied extensively. These studies provide valuable insights into its behavior in different chemical environments, which is crucial for understanding its potential applications and limitations.

In conclusion, 1-(2,6-dimethylphenyl)cyclopropane-1-carboxylic acid (CAS No: 1314649-40-5) is a compound with a rich structural complexity and diverse potential applications. Its unique combination of functional groups and structural features makes it an exciting subject for ongoing research in organic chemistry and materials science.